Cas no 1627924-17-7 (3-iodo-1-tetrahydropyran-2-yl-pyrazole-4-carboxylic acid)

• Product Name: 3-iodo-1-tetrahydropyran-2-yl-pyrazole-4-carboxylic acid
• CAS No: 1627924-17-7
• MF: C₉H₁₁IN₂O₃
• MW: 322.099714517593
• MDL: MFCD29918654
• CID: 4702573
• PubChem ID: 90424895
• Update Time: 2024-11-06

3-iodo-1-tetrahydropyran-2-yl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-(tetrahydro-pyran-2-yl)-1H-pyrazole-4-carboxylic acid
• BKPIZSKNOJQQDA-UHFFFAOYSA-N
• 3-iodo-1-(oxan-2-yl)-1H-pyrazole-4-carboxylic acid
• 3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carboxylic acid
• 3-iodo-1-tetrahydropyran-2-yl-pyrazole-4-carboxylic acid
• CS-0017742
• MFCD29918654
• SCHEMBL16057646
• DB-105596
• 1627924-17-7
• 3-IODO-1-(OXAN-2-YL)PYRAZOLE-4-CARBOXYLIC ACID
• E80883
• AS-6360

• MDL： MFCD29918654
• Inchi： 1S/C9H11IN2O3/c10-8-6(9(13)14)5-12(11-8)7-3-1-2-4-15-7/h5,7H,1-4H2,(H,13,14)
• InChI Key： BKPIZSKNOJQQDA-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=CN(C2CCCCO2)N=1

Computed Properties

• Exact Mass: 321.98144g/mol
• Monoisotopic Mass: 321.98144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.2